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Compound of Interest

Compound Name: Ganoderic Acid K

Cat. No.: B15572695

An In-depth Technical Guide to Ganoderic Acid K: Chemical Structure, Properties, and
Bioactivity

Introduction

Ganoderic acids are a class of highly oxygenated lanostane-type triterpenoids isolated from
Ganoderma mushrooms, which have been used for centuries in traditional Eastern medicine.
Among the numerous identified derivatives, Ganoderic acid K (GA-K) is a notable compound
recognized for its distinct biological activities. Ganoderic acids, as a group, have been
demonstrated to possess a wide array of pharmacological effects, including anti-tumor, anti-
inflammatory, and immunomodulatory properties.[1][2] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and known
biological functions of Ganoderic acid K. It includes detailed experimental protocols for
assessing its bioactivity and visual diagrams of key signaling pathways, designed for
researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Properties

Ganoderic acid K is a complex triterpenoid characterized by a lanostane skeleton. Its
chemical identity is well-defined, and its properties have been documented in various chemical
databases.

Table 1: Chemical and Physicochemical Properties of Ganoderic Acid K
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Property

Value

Reference(s)

IUPAC Name

(6R)-6-
[(3S,5R,7S,10S,12S,13R,14R,
17R)-12-acetyloxy-3,7-
dihydroxy-4,4,10,13,14-
pentamethyl-11,15-dioxo-
2,3,5,6,7,12,16,17-octahydro-
1H-cyclopenta]a]phenanthren-

17-yl]-2-methyl-4-oxoheptanoic

[3]

acid
Molecular Formula C32H460s [31[4]
Molecular Weight 574.7 g/mol [31[4]
CAS Number 104700-95-0 [4][5]
Appearance Powder [4]

SMILES String

C--INVALID-LINK--
CC(C)C(=0)O)[C@H]1CC(=0)
[C@@]2([C@@]1(--INVALID-
LINK--C3=C2--INVALID-LINK--
C)0)C)0)OC(=0)C)C)C

[3]

Density 1.25+ 0.1 g/cm3 [6]

Boiling Point 723.7 £ 60.0 °C at 760 mmHg [6]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl [4]

Acetate, DMSO, Acetone

Storage Conditions

Desiccate at -20°C

[4]

Biological Activities and Therapeutic Potential

Ganoderic acid K has demonstrated several biological activities, with the most prominent

being its role as an enzyme inhibitor. The broader family of ganoderic acids is extensively
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studied for anti-cancer and anti-inflammatory effects, providing a basis for investigating the full
potential of GA-K.

» Angiotensin-Converting Enzyme (ACE) Inhibition: Ganoderic acid K is recognized as a
potent inhibitor of the angiotensin-converting enzyme (ACE).[1][6][7] ACE plays a crucial role
in the renin-angiotensin system, which regulates blood pressure. Its inhibition is a key
mechanism for the treatment of hypertension.

o Anti-Tumor Activity: While specific ICso values for Ganoderic acid K are not widely reported,
the family of ganoderic acids is well-known for its anti-cancer properties.[4] These
compounds can induce apoptosis (programmed cell death), inhibit cell proliferation, and
prevent metastasis in various cancer cell lines.[8] The mechanisms often involve the
modulation of critical signaling pathways such as NF-kB, MAPK, and PI3K/Akt/mTOR.[8][9]

 Anti-inflammatory Activity: Ganoderic acids have been shown to possess anti-inflammatory
effects.[10] They can suppress the production of pro-inflammatory mediators like nitric oxide
(NO), TNF-a, and IL-6, often by inhibiting the NF-kB and MAPK signaling pathways in
immune cells such as macrophages.[10][11]

Table 2: Reported Cytotoxic Activity of Related Ganoderic Acids against Cancer Cell Lines
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. Cancer Incubation Reference(s
Compound Cell Line . ICs0 (M)
Type Time )

7-Oxo-
ganoderic H460 Lung Cancer Not Specified 43.1 [12]
acid Z2
Ganoderic N

) H460 Lung Cancer Not Specified 22.4 [12]
Acid Y
Ganoderic ]

) HepG2 Liver Cancer 24h [ 48h 187.6 / 203.5 [12]
Acid A
Ganoderic )

) SMMC7721 Liver Cancer 24h / 48h 158.9/139.4 [12]
Acid A
Ganoderic Breast 163

_ MDA-MB-231 48h [13]
Acid A Cancer (0.163mM)
Ganoderic 5a-reductase

) 8.5 [14]
Acid TR (enzyme)

Note: The data in this table are for ganoderic acids structurally related to Ganoderic acid K
and serve as a reference for its potential cytotoxic potency.

Key Experimental Methodologies

To evaluate the biological activity of Ganoderic acid K, several standard cell-based assays
can be employed. The following protocols are generalized methodologies based on established
procedures for related compounds.

Experimental Workflow for In Vitro Bioactivity Screening

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/pdf/Unraveling_the_Anti_Tumor_Potential_of_7_Oxo_ganoderic_Acid_Z_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Unraveling_the_Anti_Tumor_Potential_of_7_Oxo_ganoderic_Acid_Z_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Unraveling_the_Anti_Tumor_Potential_of_7_Oxo_ganoderic_Acid_Z_A_Comparative_Guide.pdf
https://www.benchchem.com/pdf/Unraveling_the_Anti_Tumor_Potential_of_7_Oxo_ganoderic_Acid_Z_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6202552/
https://www.researchgate.net/publication/344963153_Ganoderic_Acid_TR_a_New_Lanostanoid_with_5a-Reductase_Inhibitory_Activity_from_the_Fruiting_Body_of_Ganoderma_Lucidum
https://www.benchchem.com/product/b15572695?utm_src=pdf-body
https://www.benchchem.com/product/b15572695?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Preparation

Cell Culture
(e.g., Cancer Cell Line)

Prepare GA-K Stock
(in DMSO)

Experimentation

[ Seed Cells in Plates j
[ Treat Cells with GA-K

(Serial Dilutions)

24-72h incubation \24-48h incubation

Analysis

Cytotoxicity Assay Apoptosis Analysis
(MTT / CCK-8) (Western Blot)

NS/

Data Analysis
(IC50, Protein Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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